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Compound of Interest

Methyl 3-amino-4-methyl-5-
Compound Name: _
nitrobenzoate

Cat. No.: B184825

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 3-amino-4-methyl-5-
nitrobenzoate (CAS No. 72922-60-2) was found during the literature search. The following
safety and handling information is extrapolated from the SDS of structurally similar compounds.
It is imperative to handle this chemical with caution and to perform a thorough risk assessment
before use. All procedures should be carried out by trained personnel in a well-ventilated
laboratory setting.

Introduction

Methyl 3-amino-4-methyl-5-nitrobenzoate is a versatile organic compound that serves as a
valuable building block in synthetic organic chemistry.[1] Its unique molecular architecture,
featuring an aromatic ring substituted with amino, methyl, nitro, and methyl ester functional
groups, makes it a key intermediate in the synthesis of a variety of more complex molecules,
including heterocyclic compounds and potential pharmaceutical agents.[1] The presence of
both an electron-donating amino group and an electron-withdrawing nitro group influences the
reactivity of the aromatic ring, enabling selective chemical transformations.[1] Structurally
related compounds are known to be intermediates in the synthesis of drugs such as
Telmisartan, an antihypertensive medication.[1] This document provides detailed guidelines for
the safe handling, storage, and potential applications of Methyl 3-amino-4-methyl-5-
nitrobenzoate in a research and development setting.
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Physicochemical and Safety Data

Quantitative data for Methyl 3-amino-4-methyl-5-nitrobenzoate is not readily available. The

following tables summarize the known data for the target compound and provide comparative

data from structurally similar molecules to infer potential properties and hazards.

Table 1: Physicochemical Properties

Methyl 3-
Methyl 3- .
. Methyl 3- Methyl 4- amino-4-
amino-4- ) )
Property thvl-5 nitrobenzoate nitrobenzoate methylbenzoat
me -5-
) 4 (CAS 618-95-1) (CAS 619-50-1) e (CAS 18595-
nitrobenzoate
18-1)
CAS Number 72922-60-2[1] 618-95-1 619-50-1 18595-18-1[2]
Molecular
CoH10N204 CsH7NO4[3] CsH7NOa4 CoH11NO:2
Formula
Molecular Weight  210.19 g/mol [1] 181.15 g/mol [4] 181.15 g/mol 165.19 g/mol
) ) Data not Data not
Melting Point ) 78-80 °C[3] 94-96 °C )
available available
Data not Data not Data not
Boiling Point ) 279 °C[3] ] )
available available available
Expectedto bea  Crystalline ) Crystalline
Appearance ] Solid
solid Powder Powder[5]
Insoluble in
water; slightly
- Data not ) Data not Data not
Solubility _ soluble in _ _
available available available

ethanol, ether,

methanol[3]

Table 2: Hazard Information (Based on Structurally Similar Compounds)

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/product/b184825?utm_src=pdf-body
https://www.benchchem.com/product/b184825
https://www.fishersci.com/store/msds?partNumber=AC371660050&productDescription=METHYL+3-AMINO-4-METHYLB+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/Methyl%203-nitrobenzoate
https://www.benchchem.com/product/b184825
https://commonchemistry.cas.org/detail?cas_rn=618-95-1&title=
https://www.chembk.com/en/chem/Methyl%203-nitrobenzoate
https://www.chembk.com/en/chem/Methyl%203-nitrobenzoate
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.chembk.com/en/chem/Methyl%203-nitrobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Methyl 3- Methyl 4- Methyl 3-amino-4-
Hazard . .
nitrobenzoate nitrobenzoate methylbenzoate
Toxicological )
) o Causes skin and
properties not fully Harmful to aquatic life ) o
o , _ _ _ serious eye irritation.
Acute Toxicity investigated. May be with long lasting )
. May cause respiratory
harmful if swallowed effects. T
, irritation.
or inhaled.[6]
May cause eye, skin, N _
o ) Not classified as an Causes skin and
Irritation and respiratory tract

irritation.[6]

irritant.

serious eye irritation.

Carcinogenicity

Not listed as a
carcinogen by ACGIH,
IARC, NTP, or OSHA.

Not listed as a
carcinogen by IARC
or ACGIH.

Data not available

GHS Pictograms

Warning

Warning

Warning

Hazard Statements

H302, H315, H319,
H335 (Harmful if
swallowed, Causes
skin irritation, Causes
serious eye irritation,

May cause respiratory

H412 (Harmful to
aquatic life with long

lasting effects)

H315, H319, H335
(Causes skin irritation,
Causes serious eye
irritation, May cause

respiratory irritation)

irritation)
Precautionary P261, pP273, P501 (Avoid P261, P280,
Statements P305+P351+P338 release to the P302+P352,
(Avoid breathing dust,  environment. Dispose P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.)

of contents/container
to an approved waste

disposal plant.)

(Avoid breathing dust.
Wear protective
gloves/eye protection.
IF ON SKIN: Wash
with plenty of water. IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact

lenses, if present and
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easy to do. Continue

rinsing.)

Safe Handling and Storage Protocols

Based on the hazard assessment of similar compounds, the following protocols are
recommended for handling and storing Methyl 3-amino-4-methyl-5-nitrobenzoate.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US)
standards.[5]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected prior to use.[5]

o Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to
prevent skin exposure.[5]

o Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA
or European Standard EN 149 approved respirator.[5]

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Avoid the formation of dust and aerosols.[5]

Minimize dust generation and accumulation.[6]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[6]

Keep the container tightly closed when not in use.[6]

Storage Conditions
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e Store in a cool, dry, and well-ventilated place.[6]
o Keep the container tightly closed.[6]

o Store away from incompatible materials such as strong oxidizing agents.[2]

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[5]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. If skin irritation occurs, get medical advice/attention.[5]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2]

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[5]

Experimental Protocols

Methyl 3-amino-4-methyl-5-nitrobenzoate is a useful intermediate for the synthesis of
various organic molecules. The following is a representative protocol for a potential application.

Protocol 1: Synthesis of an N-Acyl Derivative

This protocol describes a general procedure for the acylation of the amino group of Methyl 3-
amino-4-methyl-5-nitrobenzoate, a common transformation in drug development.

Materials:
e Methyl 3-amino-4-methyl-5-nitrobenzoate
e Anhydrous dichloromethane (DCM)

e An acyl chloride (e.qg., acetyl chloride) or carboxylic acid anhydride (e.g., acetic anhydride)
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e A non-nucleophilic base (e.g., triethylamine or pyridine)
e Saturated agueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Round-bottom flask, magnetic stirrer, dropping funnel, and other standard laboratory
glassware.

Procedure:

¢ In a clean, dry round-bottom flask, dissolve Methyl 3-amino-4-methyl-5-nitrobenzoate (1
equivalent) in anhydrous DCM.

e Add the non-nucleophilic base (1.2 equivalents) to the solution and stir at room temperature.
e Cool the reaction mixture to 0 °C using an ice bath.
o Slowly add the acylating agent (1.1 equivalents) dropwise to the stirred solution.

» Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the
progress by Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction by adding water.

» Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
saturated aqueous sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Filter the drying agent and concentrate the organic phase under reduced pressure to obtain
the crude product.

» Purify the crude product by recrystallization or column chromatography on silica gel.

Visualizations
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Logical Workflow for Safe Handling of a Chemical
Powder
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Caption: A logical workflow for the safe handling of a chemical powder.
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Caption: A representative synthetic pathway using the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Methyl 3-amino-4-
methyl-5-nitrobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184825#safe-handling-and-storage-of-methyl-3-
amino-4-methyl-5-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://pim-resources.coleparmer.com/sds/03248.pdf
https://www.benchchem.com/product/b184825#safe-handling-and-storage-of-methyl-3-amino-4-methyl-5-nitrobenzoate
https://www.benchchem.com/product/b184825#safe-handling-and-storage-of-methyl-3-amino-4-methyl-5-nitrobenzoate
https://www.benchchem.com/product/b184825#safe-handling-and-storage-of-methyl-3-amino-4-methyl-5-nitrobenzoate
https://www.benchchem.com/product/b184825#safe-handling-and-storage-of-methyl-3-amino-4-methyl-5-nitrobenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184825?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

